Cas no 16211-06-6 (Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester)

• Product Name: Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester
• CAS No: 16211-06-6
• MF: C₁₀H₂₃O₃PS
• MW: 254.326583147049
• CID: 145949
• PubChem ID: 85974
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester
• 3,3-dimethylbutan-2-yloxy-diethoxy-sulfanylidene-lambda5-phosphane
• DTXSID70936640
• UNII-NED2RB5PKW
• ENT 24,943
• Bayer22893
• O,O-Diethyl O-(1,2,2-trimethylpropyl)phosphorothioate
• Phosphorothioic acid, O,O-diethyl O-1,2,2-trimethylpropyl ester
• NED2RB5PKW
• o-(3,3-dimethylbutan-2-yl) o,o-diethyl phosphorothioate
• 16211-06-6
• O,O-Diethyl O-(1,2,2-trimethylpropyl) =phosphorothioate
• Bayer-22893
• Bayer 22893
• O,O-Diethyl O-(1,2,2-trimethylpropyl) phosphorothioate
• Phosphorothioic acid, O,O-diethyl O-(1,2,2-trimethylpropyl) ester

• Inchi： 1S/C10H23O3PS/c1-7-11-14(15,12-8-2)13-9(3)10(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： XVIZOHJLBFSEDC-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC(C)C(C)(C)C

Computed Properties

• Exact Mass: 254.11069
• Monoisotopic Mass: 254.11055276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 27.69